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Compound of Interest

Compound Name: D-Gluco-2-heptulose

Cat. No.: B1606216 Get Quote

Application Note
This document provides a detailed protocol for the chemical synthesis of D-Gluco-2-
heptulose, a seven-carbon keto-sugar, starting from the readily available monosaccharide, D-

glucose. This protocol is intended for researchers, scientists, and professionals in the field of

drug development and carbohydrate chemistry. The synthesis is a two-step process involving a

chain elongation of D-glucose via the Kiliani-Fischer synthesis to yield D-gluco-heptose,

followed by an isomerization of the aldoheptose to the desired ketoheptose, D-Gluco-2-
heptulose, through the de Bruyn-van Ekenstein rearrangement.

D-Gluco-2-heptulose and other heptuloses are of interest in various biological studies and can

serve as building blocks for the synthesis of more complex carbohydrates and potential

therapeutic agents. This protocol provides a clear and reproducible methodology for the

laboratory-scale synthesis of this valuable compound.

Experimental Protocols
The synthesis of D-Gluco-2-heptulose from D-glucose is achieved in two main stages:

Step 1: Kiliani-Fischer Synthesis of D-gluco-heptose from D-glucose. This reaction extends

the carbon chain of D-glucose by one carbon atom.

Step 2: De Bruyn-van Ekenstein Rearrangement of D-gluco-heptose to D-Gluco-2-
heptulose. This step involves the isomerization of the aldose to a ketose in the presence of
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a base.

Protocol 1: Kiliani-Fischer Synthesis of D-gluco-heptose
This procedure outlines the synthesis of D-gluco-heptose from D-glucose. The reaction

proceeds through a cyanohydrin intermediate, which is subsequently hydrolyzed to an aldonic

acid and then reduced to the corresponding aldose.

Materials:

D-glucose

Sodium cyanide (NaCN)

Deionized water

Sulfuric acid (H₂SO₄), concentrated

Sodium amalgam (2-3% Na)

Dowex 50W-X8 resin (H⁺ form)

Ethanol

Procedure:

Cyanohydrin Formation:

Dissolve 10 g of D-glucose in 20 mL of deionized water in a flask.

Separately, dissolve 4 g of sodium cyanide in 10 mL of deionized water.

Slowly add the sodium cyanide solution to the D-glucose solution with constant stirring.

The reaction is exothermic, and the temperature should be maintained below 30°C using

an ice bath.

Allow the reaction mixture to stand at room temperature for 24 hours.

Hydrolysis to Aldonic Acid Lactone:
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Carefully acidify the reaction mixture by the slow addition of 50% sulfuric acid until the pH

is approximately 2-3. This should be done in a well-ventilated fume hood as hydrogen

cyanide gas will be evolved.

Heat the acidified solution on a water bath at 80-90°C for 2 hours to hydrolyze the nitrile to

a carboxylic acid and promote lactonization.

Reduction to Aldose:

Cool the solution to room temperature and neutralize it with a saturated solution of barium

hydroxide.

Filter off the precipitated barium sulfate.

The filtrate containing the heptonic acid lactones is then reduced. While stirring vigorously,

add 2.5% sodium amalgam in small portions to the solution, maintaining the temperature

below 25°C. The pH should be kept slightly acidic (around pH 3-4) by the dropwise

addition of dilute sulfuric acid.

The addition of sodium amalgam is continued until the reaction is complete (monitored by

the disappearance of the lactone, e.g., by TLC).

Purification of D-gluco-heptose:

After the reduction is complete, remove the mercury by decantation.

Pass the aqueous solution through a column of Dowex 50W-X8 (H⁺ form) resin to remove

sodium ions.

Concentrate the eluate under reduced pressure to a syrup.

The D-gluco-heptose can be crystallized from ethanol. The yield for this multi-step

synthesis is typically in the range of 30-40%.

Protocol 2: De Bruyn-van Ekenstein Rearrangement to
D-Gluco-2-heptulose
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This protocol describes the base-catalyzed isomerization of D-gluco-heptose to D-Gluco-2-
heptulose.

Materials:

D-gluco-heptose

Calcium hydroxide (Ca(OH)₂)

Deionized water

Dowex 50W-X8 resin (H⁺ form)

Dowex 1-X8 resin (formate form)

Ethanol

Procedure:

Isomerization Reaction:

Dissolve 5 g of D-gluco-heptose in 100 mL of deionized water in a flask.

Add 1 g of calcium hydroxide to the solution.

Heat the mixture at 60°C with stirring for 4 hours. The progress of the isomerization can be

monitored by paper chromatography or HPLC.

Neutralization and Purification:

After the reaction, cool the mixture to room temperature.

Neutralize the solution by passing it through a column of Dowex 50W-X8 (H⁺ form) resin

to remove calcium ions.

The resulting solution will contain a mixture of D-gluco-heptose, D-gluco-2-heptulose,

and other epimers.
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To separate D-Gluco-2-heptulose from the unreacted aldose and other byproducts, pass

the solution through a column of Dowex 1-X8 (formate form) resin. Elute with deionized

water.

Collect the fractions and monitor for the presence of D-Gluco-2-heptulose using an

appropriate analytical method (e.g., TLC with a specific stain for ketoses, or HPLC).

Isolation of D-Gluco-2-heptulose:

Combine the fractions containing the purified D-Gluco-2-heptulose.

Concentrate the solution under reduced pressure to obtain a syrup.

The D-Gluco-2-heptulose can be crystallized from a mixture of ethanol and water. The

yield of the isomerization and purification step can vary but is generally in the range of 20-

30%.

Data Presentation
Parameter

Step 1: Kiliani-Fischer
Synthesis

Step 2: de Bruyn-van
Ekenstein Rearrangement

Starting Material D-glucose D-gluco-heptose

Key Reagents
Sodium cyanide, Sulfuric acid,

Sodium amalgam
Calcium hydroxide

Solvent Water Water

Reaction Temperature

Cyanohydrin formation: <30°C;

Hydrolysis: 80-90°C;

Reduction: <25°C

60°C

Reaction Time

Cyanohydrin formation: 24 h;

Hydrolysis: 2 h; Reduction:

variable

4 h

Product D-gluco-heptose D-Gluco-2-heptulose

Typical Yield 30-40% 20-30%
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Visualization

D-glucose Cyanohydrin IntermediateNaCN, H₂O Aldonic Acid LactoneH₂SO₄, Heat D-gluco-heptoseNa(Hg), H⁺ D-Gluco-2-heptuloseCa(OH)₂, Heat

Click to download full resolution via product page

Caption: Synthetic workflow for D-Gluco-2-heptulose from D-glucose.

To cite this document: BenchChem. [Protocol for the Synthesis of D-Gluco-2-heptulose from
D-glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606216#protocol-for-d-gluco-2-heptulose-synthesis-
from-d-glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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